Cas no 67801-06-3 (4-ethoxy-m-phenylenediamine dihydrochloride)

• Product Name: 4-ethoxy-m-phenylenediamine dihydrochloride
• CAS No: 67801-06-3
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• CID: 967052
• PubChem ID: 49980
• Update Time: 2025-04-19

4-ethoxy-m-phenylenediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-m-phenylenediamine dihydrochloride
• 1,3-Benzenediamine, 4-ethoxy-, dihydrochloride
• 1,3-Benzenediamine, 4-ethoxy-, hydrochloride (1:2)
• 2,4-Diaminoethoxybenzene dihydrochloride
• 2,4-Diaminophenetole, dihydrochloride
• 4-Ethoxy-1,3-benzenediamine dihydrochloride
• 4-Ethoxy-1,3-phenylenediamine, dihydrochloride
• 4-Ethoxybenzene-1,3-diammonium dichloride
• HSDB 6238
• m-Phenylenediamine, 4-ethoxy-, dihydrochloride
• SCHEMBL2289247
• 67801-06-3
• 3MLJ55E9H7
• UNII-3MLJ55E9H7
• DTXSID9070610
• 4-ETHOXY-1,3-BENZENEDIAMINE DIHYDROCHLORIDE [HSDB]
• EINECS 267-125-2
• Q27257666
• WDQOMIASNLKYHY-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O.2ClH/c1-2-11-8-4-3-6(9)5-7(8)10;;/h3-5H,2,9-10H2,1H3;2*1H
• InChI Key： WDQOMIASNLKYHY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C1C=CC(=CC=1N)N

Computed Properties

• Exact Mass: 224.04852
• Monoisotopic Mass: 152.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.3

Experimental Properties

• PSA: 61.27

4-ethoxy-m-phenylenediamine dihydrochloride Security Information

• Safety Term：S24/25